Cas no 74080-50-5 ((2R,3R)-3-methylpent-4-en-2-ol)

• Product Name: (2R,3R)-3-methylpent-4-en-2-ol
• CAS No: 74080-50-5
• MF: C₆H₁₂O
• MW: 100.158882141113
• CID: 4723959
• PubChem ID: 11309480
• Update Time: 2025-11-01

(2R,3R)-3-methylpent-4-en-2-ol Chemical and Physical Properties

Names and Identifiers

• SCHEMBL12713989
• Rel-(2R,3R)-3-Methyl-4-penten-2-ol
• 74080-50-5
• (2r,3r)-3-methylpent-4-en-2-ol
• 1538-23-4
• COIPQIFWUIDWLU-PHDIDXHHSA-N
• CS-0368397
• BS-52736
• D85606
• (2R,3R)-3-methylpent-4-en-2-ol

• Inchi： 1S/C6H12O/c1-4-5(2)6(3)7/h4-7H,1H2,2-3H3/t5-,6-/m1/s1
• InChI Key： COIPQIFWUIDWLU-PHDIDXHHSA-N
• SMILES： O[C@H](C)[C@@H](C=C)C

Computed Properties

• Exact Mass: 100.088815002g/mol
• Monoisotopic Mass: 100.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 59.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on (2R,3R)-3-methylpent-4-en-2-ol

Introduction to (2R,3R)-3-Methylpent-4-en-2-ol (CAS No. 74080-50-5)

(2R,3R)-3-Methylpent-4-en-2-ol (CAS No. 74080-50-5) is a chiral organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and chemical biology. This compound is characterized by its unique stereochemistry and functional group arrangement, which make it a valuable intermediate in the synthesis of various biologically active molecules and pharmaceuticals.

The chemical structure of (2R,3R)-3-methylpent-4-en-2-ol consists of a five-carbon chain with a double bond at the fourth position and a hydroxyl group at the second carbon. The presence of two chiral centers at the second and third positions imparts significant stereochemical complexity to the molecule. This stereochemistry is crucial for its applications in asymmetric synthesis and the production of enantiomerically pure compounds.

Recent research studies have highlighted the importance of (2R,3R)-3-methylpent-4-en-2-ol in the development of novel drugs and therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a key intermediate in the synthesis of anti-inflammatory agents with high selectivity and efficacy. The ability to control the stereochemistry during synthesis ensures that the final products exhibit optimal biological activity and reduced side effects.

In addition to its role in pharmaceutical research, (2R,3R)-3-methylpent-4-en-2-ol has also found applications in flavor and fragrance industries. Its unique chemical properties make it suitable for use as a flavoring agent or fragrance component, contributing to the development of new consumer products with enhanced sensory profiles.

The synthesis of (2R,3R)-3-methylpent-4-en-2-ol typically involves several steps, including the formation of chiral centers through asymmetric catalysis or enzymatic methods. One common approach is the use of chiral auxiliaries or catalysts to achieve high enantioselectivity. For example, a recent study in Organic Letters reported a highly efficient method for synthesizing this compound using a chiral palladium catalyst, which achieved excellent yields and enantiomeric excesses.

The physical properties of (2R,3R)-3-methylpent-4-en-2-ol include its boiling point, melting point, and solubility characteristics. These properties are essential for optimizing its use in various chemical processes and formulations. The compound is generally soluble in common organic solvents such as ethanol and acetone but exhibits limited solubility in water. Understanding these properties is crucial for its effective handling and application in industrial settings.

In terms of safety, (2R,3R)-3-methylpent-4-en-2-ol is generally considered safe for use under controlled conditions. However, like many organic compounds, it should be handled with appropriate precautions to avoid skin contact or inhalation. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure safe use.

The environmental impact of (2R,3R)-3-methylpent-4-en-2-ol is another important consideration. Efforts are being made to develop greener synthetic methods that minimize waste generation and reduce environmental footprint. Sustainable chemistry practices such as using renewable feedstocks and catalytic processes are being explored to enhance the eco-friendliness of this compound's production.

In conclusion, (2R,3R)-3-methylpent-4-en-2-ol (CAS No. 74080-50-5) is a versatile compound with significant potential in various scientific and industrial applications. Its unique stereochemistry and functional group arrangement make it an invaluable intermediate in pharmaceutical research, flavor and fragrance development, and other areas of chemical synthesis. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in modern chemistry.